Cas no 51304-58-6 (4-Cyano-4-phenylpiperidine hydrochloride)

• Product Name: 4-Cyano-4-phenylpiperidine hydrochloride
• CAS No: 51304-58-6
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• MDL: MFCD00012775
• CID: 89633
• PubChem ID: 3084973
• Update Time: 2025-10-29

4-Cyano-4-phenylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-4-phenylpiperidine hydrochloride
• 4-Phenyl-4-piperidinecarbonitrile.HCl
• 4-Cyano-4-phenylpiperidine. HCl
• 4-phenylpiperidine-4-carbonitrile,hydrochloride
• 4-Phenyl-4-piperidinecarbonitrile hydrochloride
• NSC57804
• BCA30458
• 4-Phenylpiperidine-4-carbonitrile hydrochloride
• AB10057
• NSC 63943
• NS00056931
• 4-phenyl-4-cyano-piperidine hydrochloric acid salt
• G4Y6EK6T5Q
• NSC63943
• BP-12778
• NSC-57804
• 51304-58-6
• 4-Piperidinecarbonitrile, 4-phenyl-, monohydrochloride
• EINECS 257-124-5
• AKOS005257946
• MFCD00012775
• SCHEMBL315411
• 4-Cyano-4-phenylpiperidine HCl
• CQPHZBOPSZGTJM-UHFFFAOYSA-N
• 4-Cyano-4-phenylpiperidine hydrochloride, 97%
• F0001-1339
• NSC-63943
• A26713
• 4-phenylisonipecotonitrile hydrochloride
• Z1954805193
• 4-Phenylpiperidine-4-carbonitrile HCl
• 4-Piperidinecarbonitrile, 4-phenyl-, hydrochloride (1:1)
• 4-phenylpiperidine-4-carbonitrile;hydrochloride
• DTXSID60199303
• FT-0601915
• EN300-1265355
• 4-Phenyl-4-cyano-piperidine hydrochloride
• LF-0511
• RXZQAWBXAWPSJL-UHFFFAOYSA-N
• DB-051941

• MDL： MFCD00012775
• Inchi： 1S/C12H14N2.ClH/c13-10-12(6-8-14-9-7-12)11-4-2-1-3-5-11;/h1-5,14H,6-9H2;1H
• InChI Key： CQPHZBOPSZGTJM-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C#N)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 222.09200
• Monoisotopic Mass: 222.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.8A^2

Experimental Properties

• Color/Form: powder
• Density: 1.08
• Melting Point: 208-210 °C (lit.)
• Boiling Point: 344.6°Cat760mmHg
• Flash Point: 162.2°C
• PSA: 35.82000
• LogP: 2.96218
• Solubility: Not determined

4-Cyano-4-phenylpiperidine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P264-P280-P302+P352+P312-P304+P340+P312-P337+P313
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25-S36/37/39-S26
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Additional information on 4-Cyano-4-phenylpiperidine hydrochloride

Recent Advances in the Study of 4-Cyano-4-phenylpiperidine Hydrochloride (CAS: 51304-58-6)

4-Cyano-4-phenylpiperidine hydrochloride (CAS: 51304-58-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting the central nervous system (CNS). This research brief aims to summarize the latest findings regarding the synthesis, biological activity, and potential therapeutic applications of this compound.

One of the most notable advancements in the study of 4-Cyano-4-phenylpiperidine hydrochloride is its role in the development of novel opioid receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for the μ-opioid receptor, suggesting potential applications in pain management. The study utilized advanced molecular docking techniques to elucidate the binding mechanisms, providing valuable insights for future drug design.

In addition to its opioid-related applications, recent research has also highlighted the compound's utility in the synthesis of sigma receptor ligands. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 4-Cyano-4-phenylpiperidine hydrochloride serves as a versatile building block for the development of sigma-1 receptor agonists, which are being investigated for their neuroprotective effects in conditions such as Alzheimer's disease and stroke.

The compound's synthetic accessibility has also been a focus of recent investigations. A team of researchers from the University of Cambridge published a study in 2023 detailing an optimized, scalable synthesis route for 4-Cyano-4-phenylpiperidine hydrochloride, which significantly reduces production costs and improves yield. This development is expected to facilitate its broader use in both academic and industrial settings.

Despite these promising findings, challenges remain in the clinical translation of 4-Cyano-4-phenylpiperidine hydrochloride derivatives. Issues such as metabolic stability and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and demonstrated biological activity make it a valuable tool for medicinal chemists and a promising candidate for further drug development efforts.